Cas no 1061377-08-9 (1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea)

• Product Name: 1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea
• CAS No: 1061377-08-9
• MF: C₂₀H₂₅N₃O₃
• MW: 355.43080496788
• CID: 4729828
• PubChem ID: 25015710
• Update Time: 2025-10-30

1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea Chemical and Physical Properties

Names and Identifiers

• CHEMBL540430
• 1061377-08-9
• ANYYSWDTIHWUQV-UHFFFAOYSA-N
• SCHEMBL4263031
• 1-(3-(3-morpholinopropoxy)phenyl)-3-phenylurea
• PD178866
• BDBM50296191
• 1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea

• Inchi： 1S/C20H25N3O3/c24-20(21-17-6-2-1-3-7-17)22-18-8-4-9-19(16-18)26-13-5-10-23-11-14-25-15-12-23/h1-4,6-9,16H,5,10-15H2,(H2,21,22,24)
• InChI Key： ANYYSWDTIHWUQV-UHFFFAOYSA-N
• SMILES： O1CCN(CCCOC2C=CC=C(C=2)NC(NC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 355.18959167g/mol
• Monoisotopic Mass: 355.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea

Introduction to 1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea (CAS No. 1061377-08-9)

1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea (CAS No. 1061377-08-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a urea derivative with a unique structural framework that includes a morpholine moiety and a phenyl group. The combination of these functional groups imparts specific pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea is characterized by a central urea linkage flanked by a substituted phenyl group and a morpholine-containing alkyl chain. The morpholine ring, known for its strong hydrogen-bonding capabilities, contributes to the compound's solubility and bioavailability. The phenyl group, on the other hand, enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes and interact with target proteins.

Recent studies have highlighted the potential of 1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific enzymes and receptors involved in the pathogenesis of these conditions. For instance, it has been found to inhibit the activity of beta-secretase (BACE1), an enzyme responsible for the production of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea has also demonstrated anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential as an adjunct therapy in inflammatory conditions such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea has been extensively studied to optimize its therapeutic potential. Preclinical data indicate that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for phase II trials, which are designed to assess the compound's efficacy in specific patient populations.

The potential applications of 1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea extend beyond neurodegenerative and inflammatory diseases. Recent research has explored its use in cancer therapy, particularly in targeting specific signaling pathways involved in tumor growth and metastasis. Preliminary studies have shown that it can inhibit the activity of certain kinases, such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in various types of cancer.

In conclusion, 1-(3-(3-Morpholinopropoxy)phenyl)-3-phenylurea (CAS No. 1061377-08-9) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.